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Compound of Interest

Compound Name:
Chromic acid, disodium salt,

decahydrate

Cat. No.: B078661 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering chromic

acid spills.

Troubleshooting Guide: Chromic Acid Spill
Response
This guide provides step-by-step instructions for managing a chromic acid spill.
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Issue Troubleshooting Steps

Small Chromic Acid Spill on a Laboratory Bench

1. Evacuate: Immediately alert others in the

area and evacuate non-essential personnel. 2.

Ventilate: Ensure the area is well-ventilated. If

the spill is in a fume hood, keep the sash at the

lowest practical height. 3. Personal Protective

Equipment (PPE): Don appropriate PPE,

including a lab coat, nitrile gloves (double-

gloving is recommended), and ANSI Z87.1-

compliant safety goggles and a face shield.[1][2]

[3] 4. Containment: Contain the spill with an

inert absorbent material like vermiculite, dry

sand, or earth.[4] Do not use combustible

materials like paper towels directly on the spill.

5. Neutralization: - Slowly add a reducing agent

such as sodium thiosulfate or sodium bisulfite to

the contained spill.[3] A color change from

orange/yellow to green/blue indicates the

reduction of hexavalent chromium to the less

toxic trivalent chromium.[3] - Once the color

change is complete, slowly add a weak base

like sodium carbonate (soda ash) or calcium

carbonate to neutralize the acid.[3][5] Use pH

paper to confirm the spill has been neutralized

(pH 6-8).[6] 6. Cleanup: Carefully scoop the

neutralized mixture into a designated, labeled

hazardous waste container.[4] 7.

Decontamination: Decontaminate the spill area

with soap and water.[1][2] 8. Waste Disposal:

Dispose of all contaminated materials (including

PPE) as hazardous waste according to your

institution's guidelines.[7][8]

Large Chromic Acid Spill 1. Evacuate: Immediately evacuate the entire

area. 2. Isolate: Close the doors to the affected

area to contain any vapors. 3. Emergency

Services: Call emergency services (e.g., 911)
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and your institution's Environmental Health and

Safety (EH&S) department.[1] 4. Information: Be

prepared to provide information about the spill,

including the substance, quantity, and location,

to emergency responders.[1] Do not attempt to

clean up a large spill yourself.

Personal Contamination

Skin Contact: Immediately remove

contaminated clothing and flush the affected

skin with copious amounts of water for at least

15 minutes.[1][2] Seek immediate medical

attention.[1][2] Eye Contact: Immediately flush

eyes with a gentle, steady stream of water for at

least 15 minutes, holding the eyelids open.[1][2]

Seek immediate medical attention.[1][2]

Inhalation: Move to fresh air immediately. Seek

medical attention.[1][2] Ingestion: Do not induce

vomiting. Rinse the mouth with water. Seek

immediate medical attention.[1]

Frequently Asked Questions (FAQs)
Q1: What is the first thing I should do if I spill chromic acid?

A1: Your immediate priorities are your safety and the safety of those around you. Alert nearby

personnel and evacuate the immediate area. For small, manageable spills, you can then

proceed with the cleanup process if you are trained and have the appropriate PPE. For large

spills, evacuate the area and call for emergency assistance.[1]

Q2: What Personal Protective Equipment (PPE) is required for cleaning up a chromic acid

spill?

A2: The minimum required PPE includes a chemical-resistant lab coat, nitrile gloves, and

safety goggles with a face shield.[1][2][3] For larger spills or when there is a risk of aerosol

generation, a respirator with an acid gas cartridge may be necessary.[3] Always consult your

institution's safety guidelines for specific PPE requirements.
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Q3: Can I use a paper towel to absorb a chromic acid spill?

A3: No. Chromic acid is a strong oxidizer and can react with combustible materials like paper

towels, potentially causing a fire.[4] Use inert absorbent materials such as vermiculite, dry

sand, or specialized spill absorbents.[4]

Q4: How do I neutralize a chromic acid spill?

A4: Neutralization is a two-step process. First, you must reduce the highly toxic hexavalent

chromium (Cr(VI)) to the less harmful trivalent chromium (Cr(III)). This is typically done by

adding a reducing agent like sodium thiosulfate or sodium bisulfite.[3] You will observe a color

change from orange/yellow to green/blue.[3] After the reduction is complete, you can neutralize

the acid by slowly adding a weak base such as sodium carbonate.[5][6]

Q5: What if the color doesn't change when I add the reducing agent?

A5: This could indicate that you have not added enough reducing agent to completely reduce

all the hexavalent chromium. Continue to add the reducing agent in small portions until the

color change is stable and complete.

Q6: My institution's safety protocol says not to neutralize chromic acid. Why?

A6: Some institutions, like Cornell EHS, advise against the neutralization of chromic acid waste

due to its reactive and toxic nature, recommending instead that all chromic acid waste be

disposed of through a hazardous waste management program.[7] This is often the safest

approach, especially for large quantities or for individuals not fully trained in the neutralization

procedure. For small spills, in-situ neutralization can be a safe and effective way to manage the

immediate hazard. Always follow your institution's specific guidelines.

Q7: How do I dispose of the waste from a chromic acid spill cleanup?

A7: All materials used in the cleanup, including the neutralized spill mixture, contaminated

absorbent materials, and used PPE, must be collected in a clearly labeled, sealed, and

chemical-resistant container.[4] This container should be disposed of as hazardous waste

through your institution's designated waste management program.[7][8] Do not dispose of any

chromic acid waste down the drain.[9]
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Quantitative Data for Neutralization
The following table provides a general guideline for the quantities of reagents needed to

neutralize a specific volume of chromic acid waste. These amounts may need to be adjusted

based on the concentration of the chromic acid solution.

Volume of
Chromic Acid
Waste

Dilution
pH Adjustment
(if necessary)

Amount of
Sodium
Thiosulfate

Amount of
Sodium
Carbonate

100 mL
Add to 100 mL of

water
Adjust to pH 1.0

Approximately 14

g

Approximately 15

g

This data is adapted from a waste volume reduction procedure and should be used as a

guideline. Always work in a fume hood and in small batches.[6][9]

Experimental Protocols
Protocol for Neutralization of Chromic Acid Waste

This protocol details the steps for neutralizing chromic acid waste in a laboratory setting. This

procedure should be performed in a fume hood while wearing appropriate PPE.

Dilution: Slowly add the chromic acid waste to an equal volume of water in a beaker that is at

least five times the total volume of the final solution.[6][9]

pH Adjustment: Place the beaker on a magnetic stir plate with a stir bar. Test the pH of the

diluted solution. If the pH is greater than 1.0, slowly add sulfuric acid until a pH of 1.0 is

reached. If the pH is less than 1.0, slowly add small amounts of sodium carbonate to raise

the pH to 1.0.[6][9]

Reduction: Slowly add sodium thiosulfate to the solution while stirring. Continue adding until

the solution turns from an orange/yellow color to a cloudy blue/green, indicating the

reduction of hexavalent chromium to trivalent chromium.[6][9]

Neutralization: Slowly add sodium carbonate to the solution to neutralize the acid. The target

pH is between 6 and 8.[6] Be cautious as this may cause fizzing.
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Precipitation: Allow the mixture to sit for at least 30 minutes to allow the trivalent chromium

compounds to precipitate out of the solution.[6]

Disposal: The resulting precipitate should be filtered and disposed of as hazardous waste.

The remaining liquid should be checked for pH and chromium content before being disposed

of according to local regulations.[6][9]
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Caption: Logical workflow for responding to a chromic acid spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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